Cas no 1270311-31-3 (2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid)

• Product Name: 2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid
• CAS No: 1270311-31-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5907700
• PubChem ID: 82472067
• Update Time: 2025-05-26

2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid
• EN300-1845413
• 1270311-31-3

• Inchi： 1S/C12H14N2O2/c1-7-10(11(13)12(15)16)8-5-3-4-6-9(8)14(7)2/h3-6,11H,13H2,1-2H3,(H,15,16)
• InChI Key： YHZSIQGAOMRCCX-UHFFFAOYSA-N
• SMILES： OC(C(C1=C(C)N(C)C2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid

Introduction to 2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid (CAS No. 1270311-31-3)

2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid (CAS No. 1270311-31-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMIAA, belongs to the class of amino acids and is characterized by its distinctive indole ring structure. The combination of an amino group and a carboxylic acid functional group, along with the substituted indole moiety, imparts a range of biological activities and potential therapeutic applications.

The chemical structure of DMIAA is particularly noteworthy due to its ability to interact with various biological targets. The indole ring, a common motif in many biologically active molecules, contributes to the compound's ability to modulate receptors and enzymes involved in cellular signaling pathways. The presence of the amino and carboxylic acid groups further enhances its versatility by allowing for the formation of hydrogen bonds and other non-covalent interactions that are crucial for its biological activity.

Recent studies have highlighted the potential of DMIAA in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that DMIAA can modulate the activity of certain enzymes involved in the pathogenesis of these conditions, potentially slowing down disease progression and improving cognitive function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that DMIAA can inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology.

In addition to its neuroprotective properties, DMIAA has also shown promise in cancer research. Several studies have reported that this compound can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells. A notable study published in Cancer Research found that DMIAA can inhibit the PI3K/AKT/mTOR pathway, which is frequently overactivated in various types of cancer, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of DMIAA have also been extensively studied. Its high solubility and stability make it an attractive candidate for drug development. Preclinical studies have shown that DMIAA exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it a promising candidate for long-term therapeutic use.

In terms of synthetic methods, several efficient routes have been developed for the preparation of DMIAA. These methods typically involve multi-step reactions that start from readily available starting materials such as tryptophan or indole derivatives. One common approach involves the coupling of an appropriate indole derivative with an amino acid precursor followed by deprotection steps to yield the final product. The synthetic flexibility of these methods allows for easy modification and optimization to produce analogs with enhanced biological activities.

The potential applications of DMIAA extend beyond neurodegenerative diseases and cancer. Recent research has also explored its anti-inflammatory properties, making it a candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). A study published in the Inflammation Research Journal demonstrated that DMIAA can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In conclusion, 2-amino-2-(1,2-dimethyl-1H-indol-3-yl)acetic acid (CAS No. 1270311-31-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.